Cas no 26825-92-3 (Methyl 8-Bromooctanoate)

• Product Name: Methyl 8-Bromooctanoate
• CAS No: 26825-92-3
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• MDL: MFCD02258673
• CID: 250109
• PubChem ID: 11107373
• Update Time: 2025-11-06

Methyl 8-Bromooctanoate Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,8-bromo-, methyl ester
• 8-BROMOOCTANOIC ACID METHYL ESTHER
• METHYL 8-BROMOOCTANOATE
• 8-bromo caprylic acid methyl ester
• 8-Brom-octansaeure-methylester
• 8-bromo-octanoic acid methyl ester
• Methyl 8-bromocaprylate
• 8-bromo-caprylic acid methyl ester
• 26825-92-3
• SCHEMBL1364903
• 8-bromo caprylic methyl ester
• 8-BROMOOCTANOIC ACID METHYL ESTER
• 8-bromocaprylic acid methyl ester
• BS-25361
• Methyl-8-bromo-octanoate
• 8-bromoctanoic acid methyl ester
• methyl 8-bromo-octanoate
• DTXSID20455477
• ETHYLENEDIAMINE-N,N-DIPROPIONICACIDDIHYDROCHLORIDE
• IZIJRYNUYQXBPG-UHFFFAOYSA-N
• MFCD02258673
• CS-0129057
• SY288174
• D94848
• FT-0621519
• METHYL8-BROMOOCTANOATE
• Octanoic acid, 8-bromo-, methyl ester
• BBA82592
• DA-21090
• Methyl 8-Bromooctanoate

• MDL： MFCD02258673
• Inchi： 1S/C9H17BrO2/c1-12-9(11)7-5-3-2-4-6-8-10/h2-8H2,1H3
• InChI Key： IZIJRYNUYQXBPG-UHFFFAOYSA-N
• SMILES： BrCCCCCCCC(=O)OC

Computed Properties

• Exact Mass: 236.04100
• Monoisotopic Mass: 236.04119 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.13
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.224
• Melting Point: Not available
• Boiling Point: 248.527°C at 760 mmHg
• Flash Point: 129.032°C
• Refractive Index: 1.462
• PSA: 26.30000
• LogP: 2.89490
• Vapor Pressure: Not available

Methyl 8-Bromooctanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 8-Bromooctanoate

Methyl 8-Bromooctanoate (CAS No. 26825-92-3): A Versatile Chemical Intermediate for Modern Applications

Methyl 8-Bromooctanoate (CAS No. 26825-92-3) is a specialized organic compound that has gained significant attention in pharmaceutical, agrochemical, and material science research. This bromoester compound serves as a crucial building block in organic synthesis, particularly in the preparation of longer-chain fatty acid derivatives and functionalized organic molecules. With the molecular formula C9H17BrO2, it features an eight-carbon chain terminated by a bromine atom at one end and a methyl ester group at the other, making it highly valuable for stepwise chemical modifications.

The growing interest in Methyl 8-Bromooctanoate synthesis and applications aligns with current trends in sustainable chemistry and precision manufacturing. Researchers are particularly interested in its role as a precursor for biodegradable polymers and drug delivery systems, topics that dominate modern chemical literature. The compound's ability to participate in various coupling reactions, including palladium-catalyzed cross-coupling, makes it indispensable for creating complex molecular architectures demanded by today's pharmaceutical industry.

From a commercial perspective, Methyl 8-Bromooctanoate suppliers have reported increasing demand, especially from research institutions focusing on lipid-based drug formulations and specialty surfactants. The compound's balanced lipophilicity and reactive terminal bromine make it ideal for developing targeted therapeutic agents, a hot topic in medicinal chemistry circles. Current market analysis shows particular interest from companies working on controlled-release technologies and biocompatible materials.

The synthesis of Methyl 8-Bromooctanoate 26825-92-3 typically involves the esterification of 8-bromooctanoic acid with methanol under acidic conditions. Recent process optimization efforts have focused on improving yield and purity while reducing environmental impact—addressing the chemical industry's push toward green chemistry principles. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify the compound's identity and purity, with typical commercial samples showing purity levels exceeding 97%.

In material science applications, Methyl 8-Bromooctanoate price and availability have become important considerations for researchers developing self-assembling monolayers and surface modification agents. The compound's unique structure allows for the creation of precisely spaced functional groups on various substrates, enabling advancements in nanotechnology coatings and biointerface engineering. These applications have driven innovation in the compound's production scale-up methods.

Storage and handling of Methyl 8-Bromooctanoate CAS 26825-92-3 require standard laboratory precautions for brominated compounds. The material is typically supplied as a clear to pale yellow liquid and should be stored under inert atmosphere at cool temperatures to maintain stability. While not classified as highly hazardous, proper chemical safety protocols should always be followed when working with this reagent, including the use of appropriate personal protective equipment.

The future outlook for Methyl 8-Bromooctanoate applications appears promising, particularly in emerging fields such as bioorthogonal chemistry and click chemistry applications. Its versatility as a synthetic intermediate continues to attract attention from both academic and industrial researchers. As synthetic methodologies advance and new applications are discovered, the demand for this specialized chemical is expected to grow steadily in coming years.

For researchers seeking Methyl 8-Bromooctanoate suppliers, it's important to verify certificates of analysis and consider batch-to-batch consistency. The compound is available through several specialty chemical distributors, with options ranging from small research quantities to bulk orders. Recent market trends show increasing interest in custom synthesis services for derivatives of Methyl 8-Bromooctanoate, reflecting the compound's expanding role in cutting-edge chemical research.